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Compound of Interest

Compound Name: CDDO-3P-Im

Cat. No.: B2382624

Audience: Researchers, scientists, and drug development professionals.

Introduction: CDDO-3P-Im is a synthetic triterpenoid and an analog of CDDO-Imidazolide with
significant chemopreventive and anti-inflammatory properties.[1][2] It is recognized as a potent,
orally active inhibitor of necroptosis, a form of programmed cell death, making it a valuable tool
for research in areas such as ischemia-reperfusion injury and oncology.[2][3][4] Proper
preparation of stock solutions is critical for ensuring experimental accuracy and reproducibility.
Dimethyl sulfoxide (DMSOQ) is the recommended solvent for CDDO-3P-Im due to its high
solubility. This document provides a detailed protocol for the preparation, storage, and handling
of CDDO-3P-Im stock solutions in DMSO.

Data Presentation

A summary of the key properties and storage recommendations for CDDO-3P-Im is provided
below.
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Property Value Reference
Molecular Formula C39H46N4O3

Molecular Weight 618.81 g/mol

CAS Number 1883650-95-0

Appearance Solid powder

Solubility in DMSO 225 mg/mL (363.6 mM)

Storage (Powder) -20°C for up to 3 years

-80°C for up to 1 year; -20°C

Storage (Stock in DMSO)
for up to 1 month

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for subsequent dilutions for in vitro and in vivo experiments.

Materials:

e CDDO-3P-Im (solid powder)

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Sterile, amber, or foil-wrapped microcentrifuge tubes or glass vials
o Sterile, nuclease-free pipette tips

e \Vortex mixer

e Sonicator (recommended)
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Procedure:

Safety First: Conduct all work in a chemical fume hood. Wear appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

o Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 618.81 g/mol = 6.188 mg

Weighing: Carefully weigh the calculated amount of CDDO-3P-Im powder on an analytical
balance and transfer it into a sterile amber vial.

Dissolution: a. Add the desired volume of anhydrous DMSO to the vial containing the CDDO-
3P-Im powder. b. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. c.
Sonication is recommended to ensure complete dissolution. Sonicate the vial in a water bath
for 10-15 minutes or until the solution is clear and no particulates are visible.

Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile amber microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles,
which can degrade the compound. b. Clearly label each aliquot with the compound name,
concentration, date, and your initials. c. For long-term storage (up to 1 year), store the
aliquots at -80°C. For short-term storage (up to 1 month), -20°C is acceptable.

Protocol 2: Preparation of Working Solutions

The high-concentration DMSO stock must be diluted to a final working concentration in an
appropriate aqueous buffer or cell culture medium.

For In Vitro Cell-Based Assays:

e The final concentration of DMSO in the culture medium should be kept as low as possible to
avoid solvent-induced toxicity, typically below 0.5%, with 0.1% being preferable.

o Example Dilution (to 10 pM):

o Prepare a 1000x intermediate stock solution (10 mM) as described in Protocol 1.
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o To prepare a 10 uM working solution, dilute the 10 mM stock solution 1:1000 in your cell
culture medium. For example, add 1 pL of the 10 mM stock to 999 pL of medium.

o Always prepare a vehicle control using the same final concentration of DMSO in the
medium (e.g., 0.1% DMSO).

For In Vivo Animal Studies:

e The final concentration of DMSO in the dosing solution should be minimized. For normal
mice, the concentration of DMSO should generally be kept below 10%.

e The stock solution may need to be diluted in a vehicle appropriate for the route of
administration (e.g., saline, corn oil). A co-solvent might be necessary to maintain solubility
upon dilution.

 |tis essential to perform a solvent-negative control experiment to confirm that the vehicle has
no non-specific effects on the animals.

Mandatory Visualization

The following diagram illustrates the workflow for preparing the CDDO-3P-Im stock solution.
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Workflow for CDDO-3P-Im Stock Solution Preparation
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Caption: Workflow for preparing a CDDO-3P-Im stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of CDDO-
3P-Im Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2382624#how-to-prepare-cddo-3p-im-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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